Cas no 1689-08-3 (Thiophene,3-(9-anthracenyl)-)
Thiophene,3-(9-anthracenyl)- structure
Product Name:Thiophene,3-(9-anthracenyl)-
Thiophene,3-(9-anthracenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,3-(9-anthracenyl)-
- 3-anthracen-9-ylthiophene
- 3-(anthracen-9-yl)thiophene
- AC1L6BRK
- AC1Q7G7W
- AR-1E7324
- CTK4D3151
- NCIOpen2_006426
- NSC99465
- 1689-08-3
- NSC-99465
- DTXSID40295059
-
- Inchi: 1S/C18H12S/c1-3-7-16-13(5-1)11-14-6-2-4-8-17(14)18(16)15-9-10-19-12-15/h1-12H
- InChI Key: YSDIVYCNDQKWPF-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 260.06606
- Monoisotopic Mass: 260.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.225
- Boiling Point: 381.1°Cat760mmHg
- Flash Point: 137.8°C
- Refractive Index: 1.731
- PSA: 0
- LogP: 5.72150
Thiophene,3-(9-anthracenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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